Benzamide
Benzamide
Benzamide is a white powder. (NTP, 1992)
Benzamide is an aromatic amide that consists of benzene bearing a single carboxamido substituent. The parent of the class of benzamides.
Benzamide is a natural product found in Streptomyces, Colchicum autumnale, and other organisms with data available.
Benzamide is an aromatic amide that consists of benzene bearing a single carboxamido substituent. The parent of the class of benzamides.
Benzamide is a natural product found in Streptomyces, Colchicum autumnale, and other organisms with data available.
Brand Name:
Vulcanchem
CAS No.:
55-21-0
VCID:
VC20742869
InChI:
InChI=1S/C7H7NO/c8-7(9)6-4-2-1-3-5-6/h1-5H,(H2,8,9)
SMILES:
C1=CC=C(C=C1)C(=O)N
Molecular Formula:
C7H7NO
Molecular Weight:
121.14 g/mol
Benzamide
CAS No.: 55-21-0
Cat. No.: VC20742869
Molecular Formula: C7H7NO
Molecular Weight: 121.14 g/mol
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Specification
Description | Benzamide is a white powder. (NTP, 1992) Benzamide is an aromatic amide that consists of benzene bearing a single carboxamido substituent. The parent of the class of benzamides. Benzamide is a natural product found in Streptomyces, Colchicum autumnale, and other organisms with data available. |
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CAS No. | 55-21-0 |
Molecular Formula | C7H7NO |
Molecular Weight | 121.14 g/mol |
IUPAC Name | benzamide |
Standard InChI | InChI=1S/C7H7NO/c8-7(9)6-4-2-1-3-5-6/h1-5H,(H2,8,9) |
Standard InChI Key | KXDAEFPNCMNJSK-UHFFFAOYSA-N |
SMILES | C1=CC=C(C=C1)C(=O)N |
Canonical SMILES | C1=CC=C(C=C1)C(=O)N |
Appearance | Powder |
Boiling Point | 554 °F at 760 mmHg (NTP, 1992) 288 °C 290.00 °C. @ 760.00 mm Hg |
Colorform | Colorless crystals Monoclinic prisms or plates from wate |
Melting Point | 270 to 271 °F (NTP, 1992) 130 °C 129.1 °C |
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